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Compound of Interest

Compound Name:
Benzyl (4-

oxocyclohexyl)carbamate

Cat. No.: B102631 Get Quote

An In-Depth Technical Guide to Commercial Suppliers of Benzyl (4-
oxocyclohexyl)carbamate

For researchers, scientists, and professionals in drug development, the timely procurement of

high-quality chemical intermediates is paramount. Benzyl (4-oxocyclohexyl)carbamate (CAS

No. 16801-63-1) is a key building block in the synthesis of various active pharmaceutical

ingredients. This guide provides a comprehensive overview of its commercial suppliers,

available purities, and quantities, alongside relevant technical information to support your

research and development endeavors.

Commercial Availability
A variety of chemical suppliers offer Benzyl (4-oxocyclohexyl)carbamate, catering to different

research and development needs, from small-scale laboratory work to larger, pre-clinical

studies. The following table summarizes the offerings from several key suppliers. Please note

that pricing is often subject to change and may require a direct quote from the supplier.
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Supplier
Product
Name/Code

CAS
Number

Purity
Available
Quantities

Price (USD)

Fisher

Scientific

ChemScene |

Benzyl (4-

oxocyclohexy

l)carbamate |

CS-W003311

16801-63-1 98% 25 g ~$64.26/Each

BLD Pharm

Benzyl (4-

oxocyclohexy

l)carbamate

16801-63-1 ≥97% 1g, 5g, 25g
Request

Quote

Chem-Impex

International

4-N-Z-Amino-

cyclohexanon

e

16801-63-1 ≥98% (HPLC) Not Specified
Request

Quote

AiFChem

Benzyl (4-

oxocyclohexy

l)carbamate |

ACOLXC146

16801-63-1 97% 25 g, 100 g
Request

Quote

eMolecules

(via Fisher

Scientific)

Pharmablock

/ benzyl N-(4-

oxocyclohexy

l)carbamate /

PBT5379

16801-63-1 Not Specified 25 mg
Request

Quote

Experimental Protocols
While a specific, detailed synthesis protocol for Benzyl (4-oxocyclohexyl)carbamate is not

readily available in the public domain, a plausible synthetic route can be inferred from related

preparations. The synthesis would likely involve two key steps: the protection of 4-

aminocyclohexanol with a benzyloxycarbonyl (Cbz or Z) group, followed by the oxidation of the

alcohol to a ketone.

Plausible Synthesis Route
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Protection of 4-Aminocyclohexanol: 4-aminocyclohexanol hydrochloride would be reacted

with benzyl chloroformate in the presence of a base (e.g., sodium carbonate or triethylamine)

in a suitable solvent system (e.g., dichloromethane/water or dioxane/water) to yield Benzyl

(4-hydroxycyclohexyl)carbamate.

Oxidation to Ketone: The resulting alcohol would then be oxidized to the corresponding

ketone. A common method for this transformation is Swern oxidation or the use of other

oxidizing agents like pyridinium chlorochromate (PCC) or a hypochlorite solution. A patent for

a related compound (4-N-Boc-amino cyclohexanone) describes using a sodium hypochlorite

or sodium chlorite solution for this oxidation step[1].

General Purification Protocol by Column
Chromatography
High purity of Benzyl (4-oxocyclohexyl)carbamate is crucial for subsequent reactions. A

general protocol for purification using silica gel column chromatography is provided below,

adapted from a method for a similar compound.[2]

1. Preparation of the Column:

A slurry of silica gel in a non-polar solvent (e.g., hexanes) is prepared.
The slurry is poured into a chromatography column and packed evenly.
The column is equilibrated by washing with the initial mobile phase.

2. Sample Loading:

The crude Benzyl (4-oxocyclohexyl)carbamate is dissolved in a minimum amount of a
suitable solvent (e.g., dichloromethane).
The dissolved sample is carefully loaded onto the top of the silica bed.

3. Elution and Fraction Collection:

The elution is started with a low-polarity mobile phase (e.g., a mixture of hexanes and ethyl
acetate).
The polarity of the mobile phase is gradually increased to elute the compound of interest.
Fractions of the eluent are collected separately.

4. Analysis and Product Isolation:
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The collected fractions are monitored by Thin Layer Chromatography (TLC) to identify those
containing the pure product.
The pure fractions are combined, and the solvent is removed under reduced pressure (e.g.,
using a rotary evaporator) to yield the purified Benzyl (4-oxocyclohexyl)carbamate.

Procurement Workflow
The process of acquiring Benzyl (4-oxocyclohexyl)carbamate for research purposes follows

a logical progression from initial identification of needs to final quality control. The diagram

below illustrates a typical workflow.
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Identify Need for
Benzyl (4-oxocyclohexyl)carbamate

Search for Commercial Suppliers
(e.g., Fisher Scientific, BLD Pharm)

Evaluate Suppliers based on Purity,
Quantity, and Lead Time

Request Quotations for Desired Quantity

Select Supplier and Issue Purchase Order

Receive Shipment and Documentation
(e.g., Certificate of Analysis)

Perform In-house Quality Control
(e.g., NMR, HPLC)

Release for Research Use

Click to download full resolution via product page

Caption: A typical workflow for the procurement of Benzyl (4-oxocyclohexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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